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Compound of Interest

Compound Name: Protokylol

cat. No.: B1679744

An In-Depth Technical Guide to Protokylol (CAS 136-70-9)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the scientific data available for
Protokylol (CAS 136-70-9), a 3-adrenergic receptor agonist. It covers the compound's
chemical identity, mechanism of action, and pharmacological targets, with a focus on
presenting data and methodologies relevant to research and development.

Chemical and Physical Properties

Protokylol is a sympathomimetic amine used clinically as a bronchodilator.[1][2] It is
structurally related to isoproterenol and contains a methylenedioxyphenyl group.[2] The
compound is typically available as a hydrochloride salt to improve its solubility and stability.[3]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
CAS Number 136-70-9 [4]

CAS Number (HCI Salt) 136-69-6

Molecular Formula C18H21NOs

Molecular Weight 331.36 g/mol

Molecular Weight (HCI Salt) 367.82 g/mol

4-[2-[[2-(1,3-Benzodioxol-5-
IUPAC Name yl)-1-methylethyl]Jamino]-1-
hydroxyethyllbenzene-1,2-diol

Caytine, JB-251, Ventaire,

Synonyms
ynony Protoquilol

| Appearance | White to off-white crystalline powder (HCI Salt) | |

Table 2: Predicted Physicochemical Properties (Protokylol Hydrochloride) Note: These values
are computationally predicted and have not been experimentally verified in the cited literature.

Property Predicted Value Source
Water Solubility 0.236 mg/mL

logP 1.29-1.48

pKa (Strongest Acidic) 9.86

pKa (Strongest Basic) 8.98

Polar Surface Area 91.18 A2

Rotatable Bond Count 6

Hydrogen Bond Donors 4

| Hydrogen Bond Acceptors | 6 | |
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Pharmacology and Mechanism of Action

Protokylol's primary therapeutic effect as a bronchodilator is mediated through its agonist
activity at B2-adrenergic receptors. More recent computational studies have also predicted its
potential as an agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

B2-Adrenergic Receptor Agonism

As a [(2-adrenergic agonist, Protokylol mimics the action of endogenous catecholamines like
epinephrine on the smooth muscle of the airways. The binding of Protokylol to the (32-
adrenergic receptor, a G-protein coupled receptor (GPCR), initiates a well-defined intracellular
signaling cascade.

o Receptor Binding and G-Protein Activation: Protokylol binds to the B2-adrenergic receptor
on bronchial smooth muscle cells. This causes a conformational change in the receptor,
activating the associated heterotrimeric Gs protein.

o Adenylyl Cyclase Activation: The activated a-subunit of the Gs protein stimulates the enzyme
adenylyl cyclase.

e CAMP Production: Adenylyl cyclase catalyzes the conversion of adenosine triphosphate
(ATP) to the second messenger cyclic adenosine monophosphate (CAMP).

e Protein Kinase A (PKA) Activation: The resulting increase in intracellular cAMP levels
activates Protein Kinase A (PKA).

¢ Smooth Muscle Relaxation: PKA phosphorylates several downstream targets, which leads to
a decrease in intracellular calcium concentrations and the inactivation of myosin light-chain
kinase. This cascade ultimately results in the relaxation of bronchial smooth muscle, leading
to bronchodilation.

Additionally, this pathway can inhibit the release of inflammatory mediators from mast cells,
providing further benefit in respiratory conditions like asthma.
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Start: Culture
B2AR-expressing cells

1. Harvest, wash,
and resuspend cells
in stimulation buffer

:

2. Dispense cell 3. Prepare serial
suspension into dilutions of Protokylol
384-well plate and controls

4. Add compounds
to plate

5. Incubate at
room temperature
(e.g., 30 min)

6. Add lysis buffer
and cAMP detection
reagents

7. Incubate as per
kit protocol
(e.g., 60 min)

8. Read plate on
luminometer or
HTRF reader

9. Analyze data:
Generate dose-response
curve, calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1679744?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-protokylol-hydrochloride-used-for
https://en.wikipedia.org/wiki/Protokylol
https://cymitquimica.com/cas/136-69-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Protokylol
https://www.benchchem.com/product/b1679744#protokylol-cas-number-136-70-9-scientific-data
https://www.benchchem.com/product/b1679744#protokylol-cas-number-136-70-9-scientific-data
https://www.benchchem.com/product/b1679744#protokylol-cas-number-136-70-9-scientific-data
https://www.benchchem.com/product/b1679744#protokylol-cas-number-136-70-9-scientific-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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